Cas no 349637-08-7 (2,2,2-trichloro-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2,2,2-trichloro-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 349637-08-7
• MF: C₆H₅Cl₃N₂O₂
• MW: 243.475098371506
• CID: 3104385
• PubChem ID: 1929644
• Update Time: 2025-04-21

2,2,2-trichloro-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloro-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2,2,2-trichloro-N-(5-methylisoxazol-3-yl)acetamide
• CS-0332684
• DTXSID201321900
• SMR000429979
• HMS2792G09
• STK060409
• MLS000767649
• 2,2,2-TRICHLORO-N-(5-METHYL-3-ISOXAZOLYL)ACETAMIDE
• 349637-08-7
• AKOS003285647
• 2,2,2-Trichloro-N-(5-methyl-isoxazol-3-yl)-acetamide
• CHEMBL1736864

• Inchi： 1S/C6H5Cl3N2O2/c1-3-2-4(11-13-3)10-5(12)6(7,8)9/h2H,1H3,(H,10,11,12)
• InChI Key： YNPJNHVZTVCDOL-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=C(C)ON=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 241.941660Da
• Monoisotopic Mass: 241.941660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų